Cas no 1232810-21-7 (2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid)

• Product Name: 2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid
• CAS No: 1232810-21-7
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• MDL: MFCD16170933
• CID: 4689749
• PubChem ID: 51043753
• Update Time: 2023-11-20

2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)acetic acid
• (3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)acetic acid
• STK936579
• BBL032655
• 2H-cyclohepta[c]pyridazine-2-acetic acid, 3,5,6,7,8,9-hexahydro-3-oxo-
• 2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid

• MDL： MFCD16170933
• Inchi： 1S/C11H14N2O3/c14-10-6-8-4-2-1-3-5-9(8)12-13(10)7-11(15)16/h6H,1-5,7H2,(H,15,16)
• InChI Key： PBSUVJYSLPPULE-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(CCCCC2)=NN1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 385
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives